Cas no 62839-40-1 (2-Propenoic acid, (butylsulfonyl)methyl ester)

• Product name: 2-Propenoic acid, (butylsulfonyl)methyl ester
• CAS No: 62839-40-1
• MF: C₈H₁₄O₄S
• MW: 206.25936
• CID: 430065
• PubChem ID: 71382322

2-Propenoic acid, (butylsulfonyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, (butylsulfonyl)methyl ester
• butylsulfonylmethyl prop-2-enoate
• (BUTANE-1-SULFONYL)METHYL PROP-2-ENOATE
• DTXSID60804708
• 62839-40-1

• Inchi： InChI=1S/C8H14O4S/c1-3-5-6-13(10,11)7-12-8(9)4-2/h4H,2-3,5-7H2,1H3
• InChI Key： QZGPMOGBYSZVCB-UHFFFAOYSA-N
• SMILES： CCCCS(=O)(=O)COC(=O)C=C

Computed Properties

• Exact Mass: 206.06132
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 60.44